Cas no 1806528-33-5 (1-(6-Iodobenzo[d]oxazol-2-yl)ethanone)
1-(6-Iodobenzo[d]oxazol-2-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetyl-6-iodobenzo[d]oxazole
- 1-(6-Iodobenzo[d]oxazol-2-yl)ethanone
-
- Inchi: 1S/C9H6INO2/c1-5(12)9-11-7-3-2-6(10)4-8(7)13-9/h2-4H,1H3
- InChI Key: GXHFHSKEEPJGTN-UHFFFAOYSA-N
- SMILES: IC1C=CC2=C(C=1)OC(C(C)=O)=N2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- XLogP3: 2.4
- Topological Polar Surface Area: 43.1
1-(6-Iodobenzo[d]oxazol-2-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081003920-250mg |
2-Acetyl-6-iodobenzo[d]oxazole |
1806528-33-5 | 98% | 250mg |
$5,523.27 | 2022-03-31 | |
| Alichem | A081003920-500mg |
2-Acetyl-6-iodobenzo[d]oxazole |
1806528-33-5 | 98% | 500mg |
$7,662.43 | 2022-03-31 | |
| Alichem | A081003920-1g |
2-Acetyl-6-iodobenzo[d]oxazole |
1806528-33-5 | 98% | 1g |
$13,686.32 | 2022-03-31 |
1-(6-Iodobenzo[d]oxazol-2-yl)ethanone Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 1-(6-Iodobenzo[d]oxazol-2-yl)ethanone
Comprehensive Guide to 1-(6-Iodobenzo[d]oxazol-2-yl)ethanone (CAS No. 1806528-33-5): Properties, Applications, and Market Insights
1-(6-Iodobenzo[d]oxazol-2-yl)ethanone (CAS No. 1806528-33-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This iodinated benzooxazole derivative exhibits unique structural features, making it valuable for various applications, including drug discovery and optoelectronic materials. With the increasing demand for heterocyclic compounds in medicinal chemistry, this molecule stands out due to its potential as a pharmacophore building block.
The molecular structure of 1-(6-Iodobenzo[d]oxazol-2-yl)ethanone combines a benzooxazole core with an acetyl group and an iodo substituent, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its role as an intermediate for synthesizing bioactive molecules, especially in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in catalyzed cross-coupling reactions, which are crucial for creating complex molecular architectures.
In the context of current research trends, 1-(6-Iodobenzo[d]oxazol-2-yl)ethanone aligns with the growing focus on halogenated heterocycles in drug design. The presence of iodine in its structure enhances its potential for radiolabeling applications, a hot topic in diagnostic imaging development. Additionally, its electron-withdrawing properties make it relevant for designing organic semiconductors, addressing the increasing demand for advanced materials in flexible electronics.
The synthesis and applications of 1-(6-Iodobenzo[d]oxazol-2-yl)ethanone (CAS No. 1806528-33-5) are frequently discussed in scientific forums, with many researchers exploring its potential in catalysis and medicinal chemistry. Its stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes. Furthermore, the compound's crystallographic data has been extensively studied, providing valuable insights into its molecular packing and intermolecular interactions.
From a market perspective, the demand for functionalized benzooxazole derivatives like 1-(6-Iodobenzo[d]oxazol-2-yl)ethanone is steadily increasing. Pharmaceutical companies are actively seeking novel heterocyclic scaffolds for drug development programs, particularly in oncology and CNS disorders. The compound's structural versatility allows for diverse modifications, making it attractive for high-throughput screening platforms and combinatorial chemistry approaches.
Quality control and characterization of 1-(6-Iodobenzo[d]oxazol-2-yl)ethanone typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for research applications. Recent advancements in analytical chemistry have enabled more precise characterization of such complex molecules, facilitating their use in sensitive biological assays.
Environmental and safety considerations for handling 1-(6-Iodobenzo[d]oxazol-2-yl)ethanone follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended during its manipulation. The compound's stability profile and storage requirements are similar to other iodoaromatic compounds, with recommendations to protect it from light and moisture.
Future research directions for 1-(6-Iodobenzo[d]oxazol-2-yl)ethanone (CAS No. 1806528-33-5) may explore its potential in photodynamic therapy and molecular imaging, leveraging its unique photophysical properties. The integration of such functionalized heterocycles into metal-organic frameworks represents another promising avenue for material science applications. As synthetic methodologies continue to advance, we can anticipate broader applications of this compound across multiple scientific disciplines.
For researchers seeking high-purity 1-(6-Iodobenzo[d]oxazol-2-yl)ethanone, several specialized chemical suppliers offer this compound with detailed certificates of analysis. The availability of custom synthetic protocols and scale-up services further enhances its accessibility for both academic and industrial research programs. With its growing importance in chemical research, this compound continues to be a subject of numerous patent applications and scientific publications worldwide.
1806528-33-5 (1-(6-Iodobenzo[d]oxazol-2-yl)ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)